1-(2-Bromoethoxy)-3-(trifluoromethyl)benzene
Overview
Description
1-(2-Bromoethoxy)-3-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C9H8BrF3O and its molecular weight is 269.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Versatile Starting Material for Organometallic Synthesis : "1-Bromo-3,5-bis(trifluoromethyl)benzene" is a versatile starting material for organometallic synthesis, enabling the creation of various synthetically useful reactions via phenylmagnesium, -lithium, and -copper intermediates (Porwisiak & Schlosser, 1996).
Route to Naphthalenes and Naphthols : The compound is used in the preparation of naphthalenes and naphthols through reactions involving arynes, showcasing its utility in complex organic syntheses (Schlosser & Castagnetti, 2001).
Intermediate in Organic Synthesis for Pharmaceuticals and Pesticides : It serves as an important intermediate in organic synthesis, especially in the pharmaceutical and pesticide industries. The compound's functional groups allow for various types of reactions, enabling the introduction of diverse functional groups (We, 2015).
Synthesis of Trifluoromethyl-substituted Pyridines : It is useful in the synthesis of trifluoromethyl-substituted pyridines, demonstrating its application in the preparation of organofluorine compounds (Cottet & Schlosser, 2002).
Coordination Chemistry of Fluorocarbons : The compound is involved in the coordination chemistry of fluorocarbons, indicating its role in the study and development of fluorine-containing chemical species (Plenio, Hermann, & Diodone, 1997).
Synthesis of Fluorine-Containing Polyethers : Its derivatives are used in synthesizing fluorine-containing polyethers, highlighting its significance in materials science, particularly in creating substances with unique properties like low dielectric constants and high thermal stability (Fitch et al., 2003).
Synthesis of Trifluoromethyl-bis(Trimethoxyphenyl)methane : The compound is employed in the synthesis of trifluoromethyl-bis(trimethoxyphenyl)methane, a unique compound with potential applications in various organic syntheses (Dmowski, Urbańczyk-Lipkowska, & Wójcik, 2009).
Trifluoromethylation of Arenes and Heteroarenes : It is involved in the trifluoromethylation of aromatic and heteroaromatic compounds, a process relevant in pharmaceuticals and agrochemicals production (Mejía & Togni, 2012).
Synthesis of Novel Fluorine-containing Polyetherimide : The compound plays a role in the synthesis of new fluorine-containing polyetherimide, further demonstrating its importance in polymer science (Yu Xin-hai, 2010).
Properties
IUPAC Name |
1-(2-bromoethoxy)-3-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrF3O/c10-4-5-14-8-3-1-2-7(6-8)9(11,12)13/h1-3,6H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZOCBKYAZHDTDD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCCBr)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70378364 | |
Record name | 1-(2-bromoethoxy)-3-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18800-39-0 | |
Record name | 1-(2-Bromoethoxy)-3-(trifluoromethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18800-39-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-bromoethoxy)-3-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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